2-(2-Bromophenoxymethyl)benzoic acid

• Molecular Formula: C14H11BrO3
• Molecular Weight: 307.14 g/mol
• IUPAC Name: 2-[(2-bromophenoxy)methyl]benzoic acid
• InChI: InChI=1S/C14H11BrO3/c15-12-7-3-4-8-13(12)18-9-10-5-1-2-6-11(10)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key: GYUQDAMYPUGLAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC=CC=C2Br)C(=O)O

Description

2-(2-Bromophenoxymethyl)benzoic acid is a brominated aromatic compound featuring a benzoic acid core substituted with a phenoxymethyl group at the 2-position and a bromine atom at the 2′-position of the phenoxy ring. The bromine atom enhances electron-withdrawing effects, influencing reactivity and intermolecular interactions such as hydrogen bonding and π-π stacking .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural Analogues and Substituent Variations

Compound Name	Substituents/Functional Groups	Key Properties/Applications	References
2-(2-Bromophenoxymethyl)benzoic acid	2-Bromo-phenoxymethyl at C2 of benzoic acid	Enhanced electron-withdrawing effects; potential ligand for receptor binding
2-[(4-Bromophenyl)methoxy]benzoic acid	4-Bromo-phenylmethoxy at C2 of benzoic acid	Higher steric hindrance; used in stability studies
2-(2',4'-Dihydroxybenzoyl)benzoic acid	Dihydroxybenzoyl at C2 of benzoic acid	High recovery in analytical methods (102% average)
5-Bromo-2-(phenylamino)benzoic acid	Phenylamino and bromo at C5 of benzoic acid	Forms acid-acid dimers in crystal structures
2-(4-Methoxybenzoyl)benzoic acid	4-Methoxybenzoyl at C2 of benzoic acid	Lower ΔGbinding in receptor docking studies

Key Observations:

• Substituent Position: The position of bromine (e.g., 2-bromo vs. 4-bromo in phenoxy rings) significantly alters steric and electronic profiles. For example, 2-[(4-bromophenyl)methoxy]benzoic acid exhibits greater steric hindrance than the 2-bromo analog, affecting its binding affinity .
• Functional Group Impact : Compounds with hydroxyl or methoxy groups (e.g., 2-(4-methoxybenzoyl)benzoic acid) show weaker receptor interactions (ΔGbinding = −7.2 kcal/mol) compared to brominated derivatives, which benefit from halogen bonding .

Physicochemical Properties

• Solubility and Stability: Brominated derivatives like 2-(2-bromophenoxymethyl)benzoic acid exhibit lower aqueous solubility due to hydrophobicity but enhanced thermal stability. In contrast, sulfonated analogs (e.g., 3-(sulfooxy)benzoic acid) show higher solubility but are prone to hydrolysis .
• Crystallinity: 5-Bromo-2-(phenylamino)benzoic acid forms robust hydrogen-bonded acid-acid dimers (O···H distance = 1.82 Å), whereas methoxy-substituted analogs adopt planar conformations due to reduced steric clash .